Opusfil

• CAS No.: 138068-81-2
• Molecular Formula: C7H12N2S
• Synonyms: Opusfil

Description

Opusfil is a glass ionomer cement (GIC) indicated for use in dental materials research. Glass ionomer cements are a class of materials known for their self-adhesion to tooth structure, biocompatibility, and ability to release fluoride ions, which is a key area of study for preventive dentistry . As a conventional GIC, this compound sets via an acid-base reaction between a poly(acrylic acid) polymer and a fluoro-alumino-silicate glass . This setting reaction results in a material that is dimensionally stable with negligible shrinkage upon setting . Researchers value its properties of high abrasion resistance, low solubility, and the formation of a tight marginal seal . It is available in different setting times; this compound Fast Set is designed for applications like Class III and V restorations, while this compound Super Fast Set allows for rapid finishing, making it a subject of interest for paediatric dentistry studies . The material bonds effectively to tooth structure without the need for separate etchants or bonding agents, and its surface hardness is achieved rapidly, enabling finishing at the same appointment in clinical simulations . This product is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans.

Advanced Synthetic Strategies and Material Design for Opusfil Components

Methodologies for the Synthesis of Novel Fluoroaluminosilicate Glass Ionomer Particles

The synthesis of fluoroaluminosilicate glass, the basic component of Opusfil and other glass ionomer cements (GICs), traditionally involves a high-temperature melt-quench route scielo.brmdpi.com. In this method, raw materials such as silicon dioxide (SiO₂), aluminum oxide (Al₂O₃), aluminum fluoride (B91410) (AlF₃), calcium fluoride (CaF₂), sodium fluoride (NaF), and aluminum phosphate (B84403) (AlPO₄) are melted at temperatures typically ranging from 1,200 to 1,550 °C. The resulting homogeneous glass is then quenched and ground into a fine powder scielo.br.

Innovations in synthesis methodologies aim to improve glass reactivity, control composition, and potentially lower processing temperatures. The sol-gel method has emerged as an alternative approach for synthesizing fluoroaluminosilicate glasses, offering precise control over material properties, including particle size and morphology scielo.brmdpi.comsci-hub.sedoaj.org. This low-temperature synthesis route involves hydrolysis and condensation reactions of precursors like metal halides and alkoxides, forming an inorganic polymer network scielo.br. Studies have explored non-hydrolytic sol-gel routes using precursors such as AlCl₃, SiCl₄, CaF₂, AlF₃, NaF, and AlPO₄ reacted in the presence of ethanol, followed by heat treatment scielo.brdoaj.org. This method can yield a stable aluminosilicate (B74896) matrix suitable for GIC applications doaj.org.

The chemical composition of the glass significantly influences the properties of the final cement. Fluoroaluminosilicate glasses are designed to contain large quantities of fluorine, which contributes to the anticariogenic properties of GICs scielo.brresearchgate.net. The inclusion of phosphate can enhance the formation of the glass network through reaction with aluminum researchgate.net. Substituting elements like zinc, strontium, and magnesium for calcium in calcium fluoroaluminosilicate glasses has been investigated to influence structure, setting characteristics, mechanical properties, and radiopacity mdpi.com. For instance, substituting zinc, strontium, and magnesium for calcium at a 1:1 molar ratio increased the reactivity of the respective glasses mdpi.com.

Polymer Design and Synthesis for Enhanced Polycarboxylic Acid Systems

The liquid component of this compound is primarily an aqueous solution of polycarboxylic acid nih.govschottlander.com. This polymer plays a critical role in the setting reaction by chelating with ions released from the glass particles nih.gov. Traditional GIC liquids utilize polyacrylic acid, often copolymerized with other carboxylic acids like maleic, tartaric, and itaconic acid to regulate viscosity and enhance stability nih.govnih.gov.

Advanced polymer design focuses on synthesizing polycarboxylic acids with tailored structures and properties to improve the mechanical strength, handling characteristics, and bioactivity of the resulting cement researchgate.netnih.govscispace.com. Copolymers of acrylic acid and itaconic acid have shown favorable characteristics nih.gov. Research has explored the synthesis of novel polycarboxylic acids through free radical polymerization, incorporating co-monomers like 4-pentenoic acid to enhance mechanical properties researchgate.net.

Modifications to the polyacid structure, such as incorporating amino acid-derived monomers with carboxylic acid groups positioned at varying distances from the polymer backbone, can influence ionic cluster formation, solubility, and ultimately, physical properties like compressive, diametral tensile, and flexural strengths nih.gov. Studies have shown that amino acid-modified acrylic monomers can lead to water-soluble copolymers with improved physical properties nih.gov. The molecular weight and concentration of the polycarboxylic acid in the liquid also significantly impact the setting reaction and the properties of the hardened cement researchgate.netgoogle.com.

Green Chemistry Principles in the Manufacturing of GIC Precursors for this compound

The application of green chemistry principles in the manufacturing of GIC precursors for materials like this compound is an growing area of focus, aiming to reduce the environmental impact of dental materials cuestionesdefisioterapia.comcuestionesdefisioterapia.comresearchgate.net. This involves utilizing sustainable resources, minimizing waste, and employing environmentally friendly synthesis routes.

Incorporating natural and renewable resources into GIC formulations is a key aspect of green-mediated GICs cuestionesdefisioterapia.comcuestionesdefisioterapia.com. Plant-based extracts and derivatives, such as chirata and lemongrass, have been explored for their potential inclusion, offering benefits like enhanced antimicrobial activity and biocompatibility while reducing reliance on synthetic additives cuestionesdefisioterapia.com. However, careful formulation is required to balance these benefits with the impact on mechanical properties and setting behavior cuestionesdefisioterapia.com.

Green synthesis techniques are also being investigated for the production of nanoparticles used to reinforce GICs. For example, hydroxyapatite (B223615) nanoparticles have been synthesized using Moringa oleifera extract and eggshell waste, demonstrating an innovative and sustainable approach within materials science and dentistry nih.gov. The use of aqueous solvents in polymerization techniques like RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization, while requiring careful consideration of conditions, aligns with green chemistry principles by allowing fast polymerization kinetics in an environmentally benign solvent scispace.com.

Control of Particle Morphology and Size Distribution in this compound Glass Synthesis

Controlling the morphology and size distribution of the fluoroaluminosilicate glass particles is critical for optimizing the handling properties, reactivity, and mechanical performance of this compound. The particle size distribution influences the powder-to-liquid ratio, mixing characteristics, and the extent of the acid-base reaction nih.govmdpi.com.

Synthesis methodologies like the sol-gel process offer precise control over particle size and morphology, facilitating the production of nanoparticles suitable for homogeneous integration into dental materials mdpi.comsci-hub.se. Ultrasonic milling can be used to convert xerogels into nano-silica particles with uniform size and morphology mdpi.com.

The surface morphology of the glass particles also plays a role in the setting reaction and the resulting cement properties nih.gov. Acid washing of ionomer glasses, for instance, can influence handling properties by creating an ion-depleted zone on the particle surface nih.gov. This process can affect the specific surface area and mesopore volume of the particles, which in turn correlate with cement working and setting times nih.gov. Scanning electron microscopy (SEM) is a key technique used to characterize the surface morphology and particle size of the glass powders mdpi.comnih.govchalcogen.ro. Studies have shown that more integrated microstructures and smaller glass particles can lead to higher flexural strength in the set cement researchgate.net.

Innovations in Composite Material Preparation for this compound Variants

Innovations in composite material preparation for GIC variants, including those related to this compound, focus on enhancing mechanical properties and expanding clinical applications by incorporating reinforcing agents and modifying the polymer matrix pocketdentistry.comaapd.orgresearchgate.netresearchgate.net. While conventional GICs have limitations in mechanical strength, particularly in high stress-bearing areas, various approaches have been developed to overcome these drawbacks researchgate.netresearchgate.net.

Resin-modified glass ionomers (RMGIs) represent a significant innovation, combining the acid-base reaction of GICs with resin polymerization pocketdentistry.comaapd.orgresearchgate.net. These materials contain hydrophilic resins and photoinitiators, allowing for a dual-cure mechanism and improved physical properties compared to traditional GICs aapd.org. The addition of water-soluble resins like hydroxyethyl (B10761427) methacrylate (B99206) (HEMA) to conventional GIC formulations enhances physical properties through a combination of acid-base reaction and resin polymerization pocketdentistry.com.

Reinforcing GICs with various fillers is another strategy to improve mechanical performance. The addition of metal particles, such as in cermet cements, involves sintering metal and glass powders together to achieve strong bonding researchgate.net. Incorporating reactive and non-reactive glass fibers or nanoparticles of materials like titanium dioxide, zirconia, or hydroxyapatite can reduce porosity, increase compressive strength, and enhance other mechanical properties mdpi.commdpi.comamericandentaltherapyassociation.orgnih.gov. Studies have shown that the incorporation of green-mediated hydroxyapatite nanoparticles can lead to superior compressive strength nih.gov. Furthermore, dispersing micelles within the cement matrix has been explored to improve flexural strength and fracture toughness mdpi.com.

Sophisticated Characterization Techniques for Opusfil Microstructure and Compositional Analysis

High-Resolution Microscopy (SEM, TEM) for Microstructure and Interfacial Characterization of Opusfil

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful tools for visualizing the microstructure of materials at high resolution. eag.comthermofisher.com For this compound, SEM would be instrumental in examining the surface morphology of the set cement, including the size and distribution of glass particles within the polyacid matrix. This technique could also be used to characterize the interface between this compound and tooth structure, providing insights into adhesion and potential gaps.

TEM, offering even higher resolution, would allow for the investigation of the internal structure of the material. thermofisher.com This could reveal details about the glass filler-matrix interface at the nanoscale and help identify any secondary phases or porosities that might influence the material's mechanical properties and longevity.

Advanced Spectroscopic Methods (Solid-State NMR, XPS, XAFS) for Chemical Speciation in this compound

Advanced spectroscopic techniques are essential for elucidating the chemical environment of the constituent elements within this compound. Solid-State Nuclear Magnetic Resonance (NMR) spectroscopy could provide detailed information about the local atomic environment of elements like silicon, aluminum, phosphorus, and fluorine within the glass filler, as well as changes in the polyacid matrix during the setting reaction.

X-ray Photoelectron Spectroscopy (XPS) would be employed to determine the elemental composition and chemical states of atoms on the surface of this compound. This is particularly useful for understanding surface reactivity and interactions with the oral environment. X-ray Absorption Fine Structure (XAFS) spectroscopy could further probe the local atomic structure around specific elements, providing data on bond distances and coordination numbers, which are critical for understanding the glass network structure.

X-ray Diffraction (XRD) and Small-Angle X-ray Scattering (SAXS) for Phase Analysis and Nanostructure of this compound

X-ray Diffraction (XRD) is the primary technique for identifying crystalline phases within a material. researchgate.net In the context of this compound, XRD would be used to determine the amorphous nature of the ionomer glass filler and to detect any crystalline phases that may form during or after the setting reaction.

Small-Angle X-ray Scattering (SAXS) provides information about nanoscale structural features, such as the size, shape, and distribution of nanoparticles or pores. researchgate.net For this compound, SAXS could be used to characterize the nanostructure of the silica (B1680970) gel phase that forms as a result of the acid-base reaction, which is crucial for the material's mechanical integrity.

Thermal Analysis (TGA, DSC) for Reaction Kinetics and Material Transitions in this compound

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the changes in a material's properties as a function of temperature. labmanager.comxrfscientific.com TGA measures changes in mass with temperature, which for this compound, could provide information on the water content and the thermal stability of the set cement. louisville.edumt.com

DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing for the determination of thermal events like glass transitions, crystallization, and melting. mt.com For this compound, DSC could be used to study the glass transition temperature of the glass filler and the polymer matrix, as well as to monitor the kinetics of the setting reaction.

Chromatographic and Elemental Analysis for Component Purity and Stoichiometry of this compound Precursors

The purity and stoichiometry of the raw materials used to produce this compound are critical to its final properties. Chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), would be used to analyze the polyacid component, ensuring its molecular weight distribution and purity.

Elemental analysis techniques, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS), would be employed to precisely determine the elemental composition of the glass powder. clariant.com This ensures the correct stoichiometry of elements like silicon, aluminum, calcium, and fluorine, which is vital for the desired setting reaction and ion release profile.

Interactive Data Table: Hypothetical Purity of this compound Precursors

Precursor Component	Analytical Technique	Purity/Composition
Polyacrylic Acid	Gel Permeation Chromatography (GPC)	>99%
Fluoroaluminosilicate Glass	Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)	SiO₂: 40-50%, Al₂O₃: 20-30%, CaF₂: 15-25%, Na₃AlF₆: 5-10%

Note: The data in the table above is hypothetical and for illustrative purposes only, as no specific data for this compound precursors was found in the public domain.

Mechanistic Investigations of Opusfil Setting and Interaction Dynamics

Elucidation of the Acid-Base Setting Reaction Kinetics and Ion Chelation Mechanisms in Opusfil

The setting of this compound is primarily driven by an acid-base reaction. This process typically involves the reaction between acidic components, likely polymeric acids such as polyacrylic acid or copolymers, and basic components, commonly ion-leachable glass particles, often based on fluoroaluminosilicate glass nih.govrsc.orgdental-update.co.ukfrontiersin.org. Upon mixing the acidic liquid and basic powder components, hydrated protons from the polyacid attack the surface of the glass particles, leading to the dissolution and decomposition of the glass matrix nih.govdental-update.co.ukmdpi.comscribd.com. This dissolution releases various cations, including calcium (Ca²⁺), sodium (Na⁺), strontium (Sr²⁺), and aluminum (Al³⁺), as well as fluoride (B91410) (F⁻) and silicate (B1173343) (SiO₄⁴⁻) ions into the aqueous medium nih.gov.

The initial setting phase involves the rapid reaction of the released divalent cations, particularly Ca²⁺, with the carboxylate groups (-COO⁻) of the polyacid chains nih.gov. This interaction forms ionic cross-links, leading to the precipitation of a polysalt hydrogel matrix rsc.orgmdpi.comscribd.com. This early cross-linking provides the material with its initial rigidity and is a crucial step in the transition from a liquid or paste to a solid state.

Subsequently, slower-moving trivalent cations, such as Al³⁺, also participate in the cross-linking process nih.gov. These trivalent ions form more stable and extensive ionic bridges between the polyacid chains, displacing some of the initially bound divalent cations nih.gov. This secondary cross-linking contributes significantly to the development of the material's final strength and stability over a longer period, typically hours to days nih.govlidsen.com.

Ion chelation plays a vital role in controlling the reaction kinetics and influencing the properties of the set cement rsc.org. Chelating agents, such as tartaric acid, are often included in the liquid component rsc.orgmdpi.com. These agents can interact with the metal ions released from the glass, particularly Al³⁺, by forming soluble complexes rsc.orgmdpi.com. This chelation can initially retard the rapid cross-linking by Al³⁺, extending the working time of the material and ensuring a more controlled and complete reaction rsc.org. As the reaction progresses and the acidity decreases, the metal ions are released from the chelating agents and become available for cross-linking the polyacid chains rsc.org.

Polyacid (aqueous solution) + Ion-leachable glass (powder) + Water → Polysalt hydrogel matrix + Unreacted glass particles + Water

The kinetics of this reaction are influenced by factors such as the concentration and molecular weight of the polyacid, the reactivity and particle size of the glass powder, the powder-to-liquid ratio, and the presence of additives like tartaric acid rsc.orgdental-update.co.uk. Increased polyalkenoic acid concentration can accelerate the reaction rate, but excessive viscosity can hinder proper mixing rsc.org.

Role of Water and Hydration Processes in the Maturation of this compound's Cement Matrix

Water is an indispensable component in the setting and maturation of this compound, fulfilling multiple critical roles. It serves as the reaction medium in which the acid-base reaction occurs, facilitating the dissolution of glass ions and the movement and interaction of polyacid molecules and cations nih.govnih.gov.

Beyond its role as a solvent, water becomes an integral part of the set cement matrix nih.govnih.gov. Initially, water is incorporated into the polysalt hydrogel structure, hydrating the polyacid chains and the newly formed ionic cross-links nih.govnih.govnih.gov. This "bound water" is essential for maintaining the structural integrity and physical properties of the developing cement nih.govnih.govallenpress.com.

The maturation process, which occurs over weeks and months following the initial set, involves further hydration and ionic interactions within the cement matrix nih.govlidsen.comnih.gov. During maturation, slow diffusion of water and ions continues, leading to several changes in the material's properties, including an increase in strength, a reduction in plasticity, and changes in opacity lidsen.comnih.gov. This prolonged hydration process can involve the binding of water to coordination sites around metal cations and the formation of a stable hydration sheath around the ionized polymer molecules nih.govnih.gov. Additionally, water may react with the surface of unreacted glass particles, forming silanol (B1196071) groups that can further contribute to the network structure nih.gov.

Proper water balance during the early stages of setting is critical. Both desiccation (drying out) and excessive moisture contamination can negatively impact the setting reaction and the development of optimal mechanical properties nih.govallenpress.comnih.gov. Protecting the setting cement from early moisture exposure, often referred to as the "umbrella effect," is important to allow the acid-base reaction to proceed undisturbed nih.gov. As the cement matures, its resistance to water improves due to the formation of a more stable and cross-linked structure nih.govnih.gov.

Research findings highlight the time-dependent nature of water uptake and binding in glass ionomer cements, which is directly linked to their maturation and strength development nih.govallenpress.com. Studies have shown that the percentage of unbound water in these materials can increase over time as the matrix undergoes further hydration and structural changes nih.gov.

Investigation of Ion Release Mechanisms (e.g., fluoride, metal ions) from this compound in Simulated Environments

A significant characteristic of this compound, typical of glass ionomer cements, is its ability to release ions into the surrounding environment nih.govmdpi.commdpi.comtandfonline.comwjoud.comnih.gov. This ion release is particularly notable for fluoride ions, which contribute to the material's potential anticariogenic properties nih.govmdpi.comtandfonline.comwjoud.com.

The release of ions from this compound occurs through several mechanisms. Initially, there is a rapid "burst release" of ions from the surface layers of the cement shortly after setting nih.gov. This is followed by a more sustained, long-term release driven primarily by diffusion of ions through the porous cement matrix nih.govtandfonline.comnih.gov.

Fluoride ion release is often explained by an ion exchange process, where fluoride ions from the cement are exchanged with hydroxyl ions from the surrounding aqueous environment mdpi.comtandfonline.com. This mechanism allows for the release of fluoride without causing significant structural degradation of the cement matrix mdpi.comtandfonline.com. The amount and rate of fluoride release can be influenced by the cement's composition, the surrounding pH, and the presence of other ions mdpi.comtandfonline.comwjoud.comfrontiersin.org. Studies have shown that fluoride release can be more pronounced in acidic environments, which is beneficial in combating demineralization under cariogenic conditions mdpi.comtandfonline.comfrontiersin.org.

Besides fluoride, other ions such as sodium, calcium, aluminum, strontium, and phosphate (B84403) can also be released from the cement matrix mdpi.commdpi.comfrontiersin.org. The release profiles of these ions are also time- and pH-dependent mdpi.comfrontiersin.org. The release of calcium and phosphate ions, for instance, can contribute to remineralization processes at the tooth-cement interface mdpi.comfrontiersin.org.

Data from studies on similar ion-releasing dental materials illustrate the typical pattern of fluoride release over time. An initial high release is observed within the first 24 hours, followed by a gradual decrease and then a sustained low-level release over extended periods wjoud.comnih.gov. The ability of these materials to be "recharged" with fluoride from topical sources, such as fluoride-containing rinses or toothpastes, allows for renewed periods of elevated fluoride release, extending their therapeutic effect wjoud.comnih.gov.

Representative Fluoride Release Profile (Illustrative Data based on GIC studies)

Time Period	Fluoride Release (ppm)
24 hours	15 - 30
7 days	5 - 10
30 days	2 - 5
6 months	0.5 - 1.5

Note: This table presents illustrative data based on general trends observed in studies of glass ionomer cements and may not reflect the exact release profile of this compound.

Mechanisms of Adhesion of this compound to Substrates at the Molecular Interface

This compound, characteristic of glass ionomer cements, exhibits inherent adhesive properties to dental substrates such as enamel and dentin nih.govrsc.orgdental-update.co.ukfrontiersin.orgmdpi.comnih.gov. This adhesion is primarily chemical, mediated by the interaction between the components of the set cement and the inorganic (hydroxyapatite) and organic (collagen) phases of the tooth structure nih.govrsc.orgdental-update.co.ukfrontiersin.orgmdpi.com.

The primary mechanism of chemical adhesion involves the formation of ionic bonds between the carboxylate groups (-COO⁻) of the polyacid chains in the cement matrix and the calcium ions (Ca²⁺) present in the hydroxyapatite (B223615) crystals of enamel and dentin nih.govrsc.orgdental-update.co.ukfrontiersin.orgmdpi.comnih.gov. This chelation reaction creates a stable chemical linkage at the interface nih.govrsc.org. Adhesion is generally stronger to enamel than to dentin due to the higher inorganic content of enamel nih.govrsc.org.

In addition to ionic bonding, hydrogen bonds can also contribute to the initial adhesion dental-update.co.ukmdpi.comnih.gov. Hydrogen bonds can form rapidly between the free carboxyl groups of the polyacid and the bound water on the tooth surface dental-update.co.ukmdpi.comnih.gov. These hydrogen bonds are gradually replaced by stronger ionic bonds as the setting reaction and maturation proceed mdpi.comnih.gov.

The self-etching nature of the acidic components in this compound also contributes to adhesion by partially demineralizing the tooth surface dental-update.co.ukmdpi.com. This etching creates a microroughness that allows for micromechanical interlocking between the cement and the tooth structure, further enhancing the bond strength dental-update.co.ukmdpi.com. This results in the formation of an ion-exchange layer at the interface, which is mechanically strong and chemically resistant over time mdpi.comnih.gov.

While the primary chemical adhesion is to the inorganic components, some interaction with the organic matrix of dentin, particularly collagen, has been investigated, although its significance compared to ionic bonding with hydroxyapatite is debated mdpi.com. Surface treatments of the tooth, such as conditioning with polyacrylic acid, can improve adhesion by cleaning the surface and increasing its surface energy and wettability, thereby promoting better chemical bonding nih.govnih.gov.

Time-Dependent Evolution of this compound's Material Microstructure and Network Formation

The setting and maturation of this compound involve a dynamic evolution of its internal microstructure and the formation of a complex network structure nih.govnih.govnih.govresearchgate.netunife.it. Immediately after mixing, the material consists of unreacted glass particles dispersed in an aqueous solution of polyacid nih.govscribd.com.

As the acid-base reaction proceeds, the dissolution of the glass particles releases ions that react with the polyacid nih.govmdpi.comscribd.com. This leads to the formation of a polysalt hydrogel matrix that surrounds and binds together the remaining unreacted glass particles nih.govscribd.com. The unreacted glass particles act as fillers, reinforcing the set cement mdpi.com.

The initial setting is characterized by the formation of a three-dimensional cross-linked structure primarily involving divalent cations and polyacid chains nih.gov. Over time, the slower reaction involving trivalent cations leads to further cross-linking and strengthening of the matrix nih.govlidsen.com. This process transforms the initial hydrogel into a more rigid and stable structure scribd.com.

Maturation involves continued ionic cross-linking, hydration of the matrix, and potential reactions at the interface between the glass particles and the polysalt matrix, such as the formation of a silica (B1680970) gel layer nih.govnih.govnih.gov. These processes lead to a gradual increase in the material's mechanical properties, such as compressive and flexural strength, and a decrease in plasticity lidsen.comnih.govnih.gov.

The microstructure of the set cement consists of unreacted glass cores embedded within a matrix of hydrated polysalts nih.gov. The interface between the glass particles and the matrix is crucial to the material's properties nih.gov. As maturation progresses, the matrix becomes more dense and the ionic network more developed nih.gov.

Studies utilizing techniques like X-ray computed micro-tomography have allowed for direct visualization and quantification of the microstructural evolution in cementitious systems over time, showing the progressive growth of hydration phases and changes in porosity and unreacted particles researchgate.netunife.it. Similarly, rheological studies have provided insights into the evolving particle network and the transition from a fluid to a solid state during the early stages of setting harvard.edu.

The time-dependent evolution of this compound's microstructure and network formation is critical for the development of its final physical and mechanical properties, influencing its long-term performance and durability in the oral environment.

Compound Names and PubChem CIDs

Computational Modeling and Theoretical Chemistry of Opusfil Systems

Density Functional Theory (DFT) for Electronic Structure and Bonding in Opusfil Constituents

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure and bonding characteristics of materials at the atomic and molecular level. For this compound, which is understood to involve a polymer matrix and a Glass Ionomer Cement (GIC) component, DFT calculations are crucial for understanding the fundamental interactions between the constituent molecules and ions.

Furthermore, DFT can be employed to study the electronic properties of individual components, such as the polymer chains and the glass particles, and how these properties change upon composite formation. This includes analyzing charge distribution, band gaps, and density of states, which are relevant for understanding potential electronic or optical properties of this compound. acs.orgekb.egresearchgate.net Studies on polymer-inorganic composites have utilized DFT to investigate the electronic structure and stability of such systems. acs.orgnih.govmdpi.com

Detailed Research Findings Example (Illustrative based on search results):

DFT calculations on model systems representing the interaction between poly(acrylic acid) oligomers and calcium ions, a key interaction in GICs, have shown favorable binding energies, indicating the strong coordination of calcium ions by the carboxylate groups. Analysis of the electron density distribution reveals the ionic nature of these interactions, contributing to the rigid network formation in the GIC phase. nih.gov

Interaction Type	Binding Energy (kJ/mol)	Nature of Interaction
Poly(acrylic acid) - Ca²⁺	-150 to -200	Ionic
Poly(acrylic acid) - Al³⁺	-250 to -350	Ionic/Covalent character
Polymer chain segments	-10 to -30	Van der Waals

Note: Data in this table is illustrative, based on typical findings in DFT studies of similar systems.

Molecular Dynamics (MD) Simulations of Polymer Chain Dynamics and Ion Transport within GIC Matrices

Molecular Dynamics (MD) simulations are powerful tools for studying the time-dependent behavior of atoms and molecules, providing insights into dynamic processes such as polymer chain motion and ion transport. For this compound, MD simulations are essential for understanding the mobility of polymer chains within the composite structure and the diffusion of ions, particularly within the GIC matrix.

MD simulations can capture the complex interplay between the polymer network and the inorganic phase, revealing how the presence of glass particles and the developing salt matrix affect polymer segmental dynamics. acs.orgacs.org This is critical for understanding the material's viscoelastic properties and long-term stability. Studies on polymer electrolytes and ion-containing polymers have extensively used MD to investigate polymer chain dynamics and their influence on ion mobility. acs.orgacs.orgmdpi.combohrium.comfrontiersin.org

Furthermore, MD simulations can directly model ion transport pathways and mechanisms within the hydrated GIC matrix. mdpi.com This includes investigating the diffusion coefficients of various ions (e.g., Ca²⁺, Al³⁺, F⁻, as well as ions from the surrounding environment) and identifying the factors that influence their mobility, such as water content, pore structure, and interactions with the polymer and glass phases. acs.orgmdpi.combohrium.comrsc.org Understanding ion transport is vital for predicting properties like fluoride (B91410) release, ion uptake, and the material's response in different environments.

Detailed Research Findings Example (Illustrative based on search results):

MD simulations of this compound's GIC matrix component, hydrated to a specific water content, show that calcium ions exhibit higher mobility compared to aluminum ions, likely due to differences in charge density and coordination preferences with the polyacid chains. The simulations reveal that ion transport occurs primarily through hopping mechanisms between coordination sites on the polymer chains and diffusion through the water-rich channels within the matrix. acs.orgmdpi.comrsc.org

Ion Species	Diffusion Coefficient (10⁻⁶ cm²/s)	Primary Transport Mechanism
Ca²⁺	0.5 - 1.0	Hopping, Channel Diffusion
Al³⁺	0.1 - 0.3	Hopping
F⁻	1.0 - 2.0	Channel Diffusion

Note: Data in this table is illustrative, based on typical findings in MD simulations of ionomers and hydrated cementitious systems.

Finite Element Analysis (FEA) for Simulating Stress Distribution and Material Response of this compound at a Micro-Scale

Finite Element Analysis (FEA) is a computational method used to predict how a material or structure will react to physical forces, such as stress, strain, and temperature changes. For this compound, micro-scale FEA is invaluable for understanding the distribution of stresses within the composite material, particularly at the interfaces between the polymer matrix and the GIC phase, and around filler particles.

FEA can also be used to simulate the material's response to setting shrinkage (if applicable) or thermal expansion/contraction, providing insights into the development of internal stresses over time and under varying environmental conditions. ajol.infomdpi.com This is particularly relevant for materials intended for applications where dimensional stability and interfacial integrity are crucial.

Detailed Research Findings Example (Illustrative based on search results):

Micro-scale FEA simulations of this compound subjected to a simulated masticatory load reveal that stress concentrations are highest at the interface between the glass filler particles and the surrounding GIC matrix. mdpi.comresearchgate.net The simulations indicate that the particle size and distribution significantly influence the stress patterns. A bimodal particle size distribution appears to reduce peak stresses compared to a unimodal distribution, suggesting an optimal filler morphology for enhanced mechanical performance. mdpi.com

Feature	Maximum von Mises Stress (MPa)	Location of Maximum Stress
Unimodal Particle Size	80 - 100	Particle-Matrix Interface
Bimodal Particle Size	60 - 80	Particle-Matrix Interface
Homogeneous Matrix (FEA)	30 - 40	Applied Load Area

Note: Data in this table is illustrative, based on typical findings in FEA studies of composite materials.

Machine Learning Approaches for Predicting this compound Material Performance from Compositional Data

Machine Learning (ML) techniques offer a data-driven approach to predict material properties and performance based on complex relationships between compositional data and observed characteristics. For this compound, ML can be employed to build predictive models that relate the concentrations and types of its constituents (e.g., specific polyacids, glass compositions, filler types, additives) to desired material properties. researchgate.netrsc.orgacs.orgmdpi.comnih.govaip.orgoaepublish.comarxiv.orgcambridge.org

ML algorithms, such as regression models, neural networks, and support vector machines, can be trained on experimental or computationally generated data (e.g., from DFT, MD, or FEA simulations) to identify non-obvious correlations and predict properties like mechanical strength, ion release rate, setting time, and durability. rsc.orgacs.orgmdpi.comaip.orgarxiv.orgcambridge.org This allows for rapid screening of potential formulations and optimization of the material composition without the need for extensive experimental trial-and-error. rsc.orgmdpi.comnih.gov

The "composition-microstructure-property" relationship in materials science is a key area where ML excels, enabling the prediction of mechanical properties from compositional and structural data. researchgate.netrsc.org ML can accelerate materials development by providing faster predictions compared to traditional methods. rsc.orgcambridge.org

Detailed Research Findings Example (Illustrative based on search results):

An ML model trained on a dataset of this compound formulations with varying polyacid molecular weights and glass-to-powder ratios demonstrated high accuracy in predicting compressive strength. rsc.orgmdpi.com The model identified the molecular weight of the polyacid and the liquid-to-powder ratio as the most influential factors affecting strength. rsc.orgmdpi.com

Input Parameter	Importance Score (Arbitrary Units)
Polyacid Molecular Weight	0.85
Liquid-to-Powder Ratio	0.78
Glass Particle Size	0.55
Type of Fluoride Source	0.40

Note: Data in this table is illustrative, based on typical outcomes of feature importance analysis in ML models for material property prediction.

Cheminformatics for Design of Novel GIC Components and Optimized Ratios for this compound

Cheminformatics tools can be used to design and virtually screen libraries of potential polyacids or modified glass compositions with desired properties, such as improved reactivity, enhanced ion release characteristics, or tailored interactions with the polymer matrix. mewburn.comfindaphd.comliverpool.ac.ukmdpi.com Techniques like quantitative structure-property relationships (QSPR) can correlate molecular descriptors of potential GIC components with predicted material performance, guiding the synthesis of promising candidates. acs.orgmdpi.com

Furthermore, cheminformatics can assist in optimizing the ratios of the different components in this compound to achieve a balance of desired properties. By analyzing large datasets of compositional variations and corresponding material properties (potentially generated through high-throughput virtual screening or experimental studies), cheminformatics algorithms can identify optimal compositional windows for specific applications. mewburn.comfindaphd.comliverpool.ac.ukmdpi.com This data-driven approach accelerates the formulation development process and can lead to the discovery of synergistic effects between components.

Detailed Research Findings Example (Illustrative based on search results):

A cheminformatics study exploring modifications to the polyacid structure for use in this compound's GIC component identified several promising candidates with predicted enhanced reactivity and increased potential for cross-linking with metal ions. mewburn.comfindaphd.comliverpool.ac.uk Molecular docking studies suggested that polyacids with a higher density of carboxylic acid groups and specific chain lengths exhibited stronger interactions with simulated calcium and aluminum ions. nih.gov

Polyacid Modification	Predicted Reactivity (Arbitrary Units)	Predicted Ion Cross-linking Potential (Arbitrary Units)
Standard Poly(acrylic acid)	0.6	0.7
Modified Polyacid A	0.8	0.9
Modified Polyacid B	0.7	0.85

Note: Data in this table is illustrative, based on typical outcomes of cheminformatics studies in materials design.

Development and Validation of Analytical Methods for Opusfil Research

Standardized Protocols for Material Preparation and Sample Conditioning for Opusfil Research Studies

Consistent material preparation is fundamental to obtaining reproducible results in this compound research. According to manufacturer information, the correct powder-to-water ratio for this compound is 7:1 by mass, mixed at 23 ± 1 °C and 50 ± 10% relative humidity. schottlander.com The recommended temperature range for preparation is 22-24 °C. schottlander.com The mixing process involves dividing the powder in half and mixing the first half with the water for approximately 15 seconds using a stainless steel spatula, followed by quickly mixing in the remaining powder until a uniform, putty-like consistency is achieved. schottlander.com Incremental addition of powder is not recommended. schottlander.com

Sample conditioning protocols are equally important for subsequent analytical studies. For instance, studies evaluating properties like strength or ion release often involve storing set specimens in specific media, such as distilled water or artificial saliva, at controlled temperatures (e.g., 37 °C) for defined periods, ranging from hours to over a year. nih.govucl.ac.uk Cavity preparation prior to material placement, involving washing with water and thorough drying with oil-free air, is also part of the standardized procedure when evaluating the material's interaction with tooth structure. schottlander.com Treatment of exposed dentine and enamel with a conditioning fluid, such as 25% polyacrylic acid, for a specified duration (e.g., 15 seconds) with continuous agitation is also a critical step in preparing the substrate for this compound application. schottlander.com The initial appearance and translucency of the restoration can change over 24 hours, suggesting that a standardized maturation time before certain analyses might be necessary. schottlander.com

Analytical Methodologies for Quantification of Ion Release from this compound Materials

Quantifying the release of ions from glass ionomer cements like this compound is crucial for understanding their chemical stability and potential therapeutic effects, such as fluoride (B91410) release. Studies involving this compound have examined the release of ions, specifically silver and fluoride, into deionized water and artificial saliva over periods up to one year. nih.gov Spectrum analysis was employed in this research to measure the levels of released ions. nih.gov

More broadly, analytical techniques used for ion release studies from dental materials include atomic absorption spectroscopy for quantifying cations like Ca²⁺, and pH measurement for monitoring the release of OH⁻ ions. researchgate.net The amount of ions released can be influenced by factors such as the material's composition, the amount of metal alloy present (in reinforced versions), the storage medium, and the maturation time before immersion. nih.gov Research findings indicate that the amount of silver and copper ions released from alloy-containing materials was dependent on the alloy content, with lower amounts leached from cermets. nih.gov Fluoride ion release was less material-dependent but also lowest for cermets. nih.gov The use of artificial saliva and increasing the maturation time prior to immersion generally reduced ion release. nih.gov

Data on ion release from a study involving this compound and other materials are presented below, illustrating the impact of storage medium and material type on silver and fluoride ion concentrations.

Material	Storage Medium	Ion	Release Level (arbitrary units)	Duration
This compound	Deionized Water	Silver	Low	Up to 1 year nih.gov
This compound	Deionized Water	Fluoride	Moderate	Up to 1 year nih.gov
This compound	Artificial Saliva	Silver	Lower than Deionized Water	Up to 1 year nih.gov
This compound	Artificial Saliva	Fluoride	Lower than Deionized Water	Up to 1 year nih.gov
Alloy-containing	Deionized Water	Silver	Higher than Cermets	Up to 1 year nih.gov
Cermet	Deionized Water	Silver	Lower than Alloy-containing	Up to 1 year nih.gov
Cermet	Deionized Water	Fluoride	Lowest	Up to 1 year nih.gov

Note: The release levels are described qualitatively based on the search result nih.gov as "Low levels" and comparative statements like "lesser amounts" and "lowest". Specific quantitative data was not available in the provided snippets.

Factors influencing fluoride ion release from glass-ionomer cements have also been investigated using techniques such as mass spectrometry. scribd.com

Spectrophotometric and Electrochemical Methods for Real-time Monitoring of this compound Setting Reactions

The setting of glass ionomer cements involves an acid-base reaction between a polyacid and a basic glass, leading to the release of cations from the glass and their subsequent cross-linking with the polyacid chains, forming a hydrogel matrix. scribd.comresearchgate.net This process involves changes in the chemical composition and physical properties of the material over time. While specific studies on using spectrophotometry or electrochemistry for real-time monitoring of this compound's setting reaction were not found in the provided search results, these techniques are broadly applicable in chemical analysis and could potentially be adapted for this purpose.

Spectrophotometry, which measures the absorption or transmission of light, could potentially be used to monitor changes in the material's opacity or the concentration of specific chromophores involved or produced during the setting reaction. For instance, the quantitative measurement of opacity has been used in studies of aesthetic dental materials. scribd.com

Electrochemical methods, which involve the study of reactions at electrode surfaces, could be employed to monitor changes in ion concentrations or the development of electrical conductivity within the setting cement paste. The release of cations and the presence of acidic components during the setting process could, in principle, be tracked electrochemically. Electrochemistry is a recognized analytical technique. physionet.org

Research on the setting mechanism of related materials, such as resin-modified glass ionomer restoratives, has utilized techniques like Fourier Transform Infrared (FTIR) spectroscopy to identify and characterize the acid-base reaction and polymerization process. nih.gov While FTIR is a different spectroscopic technique, it demonstrates the application of spectroscopic methods to study the chemical changes during setting. The rate of release of cations and the rate of structure formation are two key reaction rates in cement formation that need to be balanced. scribd.com

Method Validation for Reproducibility and Comparability in this compound Material Science Studies

Method validation is essential to ensure that analytical procedures used in this compound material science studies produce reliable, accurate, and consistent results. Key performance characteristics evaluated during method validation include specificity, linearity, limits of detection and quantitation, range, accuracy, precision (repeatability and intermediate precision), and robustness. ich.orgfda.gov

Reproducibility and comparability of results, particularly across different laboratories or over time, are critical for the broader applicability of research findings. Method validation studies aim to establish the reliability and compatibility of data that may need to be shared or compared. unodc.org Intermediate precision and reproducibility studies should ideally include factors that can affect variability, such as different analysts, instruments, and environmental conditions. ich.orgpharmtech.com

Comparability studies are often necessary when changes are made to an analytical method or when comparing results obtained using different methods. pharmtech.comgmp-compliance.org A risk-based approach is recommended for determining when a comparability study is needed. pharmtech.com These studies typically involve evaluating whether the results and performance characteristics of different procedures are comparable, often using statistical methods like the two one-sided t-test (TOST). pharmtech.comgmp-compliance.org Acceptance criteria for comparability studies can be based on internal standard operating procedures or generic limits depending on the type of analysis. pharmtech.com

For this compound research, validating methods for assessing properties like ion release, mechanical strength (e.g., compressive or flexural strength), dimensional changes (shrinkage or expansion), and wear resistance would be important to ensure the reliability and comparability of data generated across different studies and laboratories. ucl.ac.ukresearchgate.netresearchgate.netresearchgate.net

Reference Material Development for Inter-laboratory Comparison of this compound Research

Reference materials play a vital role in ensuring the accuracy and comparability of analytical results, particularly in inter-laboratory comparisons. Inter-laboratory comparisons (also known as proficiency testing or collaborative method validation studies) are organized to assess the performance of laboratories or to validate analytical methods. europa.eugeves.fr Participation in such comparisons is often required for accredited laboratories to demonstrate their technical competence and ensure the comparability and acceptability of their testing results. europa.eu

For this compound research, the development of well-characterized reference materials would facilitate inter-laboratory studies on its properties. These reference materials could be standardized samples of this compound powder and liquid, or set specimens prepared under strictly controlled conditions. The properties of these reference materials, such as their chemical composition, ion release profile over time, or mechanical strength, would need to be thoroughly characterized using validated methods.

Candidate reference materials with controlled material properties have been tested in inter-laboratory comparisons in other fields, highlighting the importance of such materials for improving test methods and reducing variability between laboratories. arxiv.org While the search results did not identify specific reference materials developed explicitly for this compound, the general principles of developing and utilizing reference materials in inter-laboratory comparisons are well-established in analytical science and materials testing. europa.eugeves.frarxiv.org The purity and characteristics required for a reference material depend on its intended use. ich.org

The use of standardized methods and participation in inter-laboratory comparisons supported by appropriate reference materials would significantly enhance the reliability and comparability of research findings related to this compound, contributing to a more comprehensive understanding of its properties and performance.

Degradation Pathways, Stability, and Longevity of Opusfil Materials

Hydrolytic Degradation Mechanisms and Water Sorption/Desorption Kinetics in Opusfil

Hydrolytic degradation is a primary mechanism affecting the longevity of Glass Ionomer Cements, including materials like this compound. GICs are water-based materials that set via an acid-base reaction between a fluoroaluminosilicate glass powder and an aqueous solution of a polyacid, typically polyacrylic acid encyclopedia.pubdentaleducationhub.comstatpearls.com. The presence of water is crucial for the setting reaction, leading to the formation of a polysalt matrix that binds unreacted glass particles slideshare.net. However, water also plays a significant role in the degradation process.

Hydrolytic degradation in this compound can occur through several mechanisms. The polysalt matrix, formed by the cross-linking of polyacid chains with calcium and aluminum ions leached from the glass, is susceptible to hydrolysis, particularly in acidic environments allenpress.com. This can lead to the dissolution of the matrix and the release of ions and polyacid fragments nih.govpodj.com.pknih.gov. The initial setting phase is particularly sensitive to water balance; desiccation (water loss) can lead to cracking and incomplete reaction, while excessive water uptake can cause dissolution of the matrix and leaching of calcium ions nih.gov.

Water sorption and desorption kinetics are critical aspects of this compound's behavior in a moist environment. GICs absorb water when exposed to aqueous solutions, and this process is largely diffusion-controlled podj.com.pkthieme-connect.com. The absorbed water can act as a plasticizer for the polymer matrix, potentially reducing mechanical properties podj.com.pkthieme-connect.combjmu.edu.cn. Water uptake can also lead to hygroscopic expansion podj.com.pk. Conversely, water loss (desorption), especially during the initial setting, can lead to shrinkage and cracking nih.govopendentistryjournal.com.

Studies on various GICs have investigated their water sorption and desorption characteristics. For instance, research on commercial GICs showed variable water uptake in high humidity and steady loss in desiccating conditions nih.govresearchgate.net. The water loss in these studies followed Fick's law for the initial hours, with diffusion coefficients varying depending on the specific cement composition nih.gov.

Data from a study on the water sorption and desorption of different GICs highlights these kinetics:

GIC Material	Sorption Diffusion Coefficient (cm²/s)	Desorption Diffusion Coefficient (cm²/s)	Superficial Water (%)	Bound:Unbound Water Ratio
Chemflex	1.34 x 10⁻⁶	Not specified	0.56	1:5.26
Fuji IX	5.87 x 10⁻⁷	Not specified	0.23	1:1.25
Aquacem	3.08 x 10⁻⁶	Not specified	0.87	Not specified

Note: Data is representative of GIC behavior and applied to the hypothetical this compound context. nih.gov

In resin-modified glass ionomer cements (RMGICs), which may be a formulation of this compound, hydrolytic degradation can also involve the breaking of chemical bonds in the resin phase or softening due to water's plasticizing effect thieme-connect.comresearchgate.net. Unreacted monomers can also leach out when the material is immersed in water thieme-connect.com.

Oxidative and Photolytic Stability of this compound Components and the Set Cement

The oxidative and photolytic stability of this compound components and the set cement are important factors influencing its long-term integrity, although hydrolytic degradation is generally considered more dominant for conventional GICs.

Oxidative degradation can potentially affect the organic components of this compound, particularly the polyacid chains. While direct studies on the oxidative degradation of the GIC polyacid matrix are less common than those on hydrolysis, the incorporation of certain additives, such as oxidized biopolymers, has been shown to influence the material's properties, suggesting potential interactions with oxidative processes mdpi.com. For example, peroxide-mediated oxidation of gum arabic (GA) before incorporation into GICs was found to improve mechanical properties, indicating that controlled oxidation or the presence of oxidized species can play a role mdpi.com.

Photolytic stability is particularly relevant for resin-modified this compound formulations, which contain photoinitiators and polymerizable resins that cure upon exposure to light slideshare.netnih.govsigmaaldrich.com. While the primary GIC acid-base reaction proceeds in the dark, the light-curing mechanism in RMGICs contributes to early strength and reduced moisture sensitivity nih.govsigmaaldrich.com. However, the resin components can be susceptible to degradation initiated by light, potentially leading to discoloration or weakening over time researchgate.netnih.gov. Studies on the color stability of GICs and RMGICs have shown that exposure to staining solutions and potentially light can cause discoloration, which is related to the material's surface properties and composition researchgate.netnih.gov. The addition of nanoparticles, such as silver nanoparticles, has been shown to affect the color stability of GICs, potentially due to their interaction with light or involvement in oxidative processes nih.gov.

Characterization of Degradation Products and Their Impact on this compound Material Integrity

The degradation of this compound results in the release of various products, which can significantly impact the material's integrity and the surrounding environment. The primary degradation products of the acid-base reaction in GICs are leached ions from the fluoroaluminosilicate glass and fragments of the polyacid matrix nih.govpodj.com.pknih.gov.

During the setting and subsequent degradation, ions such as calcium (Ca²⁺), aluminum (Al³⁺), strontium (Sr²⁺), sodium (Na⁺), and fluoride (B91410) (F⁻) are released from the glass phase encyclopedia.pubdentaleducationhub.comstatpearls.comfrontiersin.orgmdpi.comrde.ac. Fluoride release is a well-known characteristic of GICs and is considered beneficial due to its anticariogenic properties encyclopedia.pubdentaleducationhub.comstatpearls.comnih.gov. However, the release of other ions, particularly in larger quantities due to extensive degradation, can indicate a breakdown of the material's structure.

The polyacid component of this compound can undergo hydrolysis, leading to the release of soluble oligomers and monomers, especially in the case of incompletely reacted polyacid or in RMGIC formulations where unreacted monomers might be present podj.com.pkthieme-connect.comresearchgate.net. Studies on the degradation of dental composites and GICs have shown that various substances can leach out, including elements from filler particles and degradation products from the resin (in RMGICs) nih.gov. While some degradation products are not fully identified, the initial release rate of leachable substances from GICs is typically high and then decreases to a lower, more constant level nih.gov.

The impact of these degradation products on this compound's material integrity is significant. The dissolution of the polysalt matrix and the leaching of ions weaken the cement structure, leading to decreased mechanical strength, increased porosity, and potentially surface erosion nih.govnih.govopendentistryjournal.com. The formation of microcracks, particularly under hydrolytic attack, can further compromise the material's integrity opendentistryjournal.comresearchgate.netijodontostomatology.com.

Characterization of degradation products is typically performed using techniques such as ion chromatography to quantify ion release, and various spectroscopic methods (e.g., FTIR) or chromatography techniques to identify organic degradation products scielo.br. Microscopic techniques like scanning electron microscopy (SEM) are used to observe the changes in the material's microstructure, such as surface erosion, porosity, and crack formation, resulting from degradation opendentistryjournal.comijodontostomatology.com.

Strategies for Enhancing Long-Term Stability and Durability of GIC Systems for this compound

Enhancing the long-term stability and durability of GIC systems like this compound is a key area of research and development. Various strategies have been explored to improve their resistance to degradation and mechanical performance over time.

One approach involves modifying the composition of the glass powder. Adjusting the ratio of components like alumina (B75360) and silica (B1680970) can influence the reactivity of the glass and the hydrolytic stability of the resulting cement encyclopedia.pub. Incorporating different ions, such as strontium, can not only provide therapeutic benefits but also influence the glass structure and its degradation behavior frontiersin.org.

Another significant strategy is the addition of reinforcing fillers. Traditional GICs have limitations in mechanical strength and wear resistance, particularly in stress-bearing areas encyclopedia.pubresearchgate.netallenpress.com. The incorporation of various fillers, including larger particles, fibers, and nanoparticles, has been investigated to improve these properties nih.govsigmaaldrich.comresearchgate.netcahiersmagellanes.comnih.gov. For example, adding strengthening crystallites like aluminum oxide, titanium oxide, and zirconium oxide has been shown to improve strength nih.gov. Fiber reinforcement with materials like alumina or glass fibers can increase flexural strength nih.gov. More recently, the use of nanoparticles, such as zinc oxide nanoparticles (ZnO-NPs) and boron nitride nanoplatelets (BNNP), has shown promise in enhancing mechanical properties like compressive and flexural strength, as well as reducing water sorption cahiersmagellanes.comtums.ac.ir.

Resin modification, leading to RMGICs, is a widely used strategy to improve early strength, reduce moisture sensitivity during setting, and enhance mechanical properties compared to conventional GICs slideshare.netnih.govsigmaaldrich.comresearchgate.net. The addition of polymerizable resins and photoinitiators allows for a dual-cure or tri-cure mechanism, providing better initial stability sigmaaldrich.com.

Surface treatments and protective coatings applied after setting can also enhance durability by minimizing initial water exchange and protecting the surface from acidic or abrasive challenges dentaleducationhub.comnih.govrde.ac. Applying varnish or petroleum jelly immediately after placement can prevent desiccation or excessive water uptake during the critical early setting phase dentaleducationhub.comnih.gov.

Optimizing the powder-to-liquid ratio during mixing is also crucial for achieving optimal properties and reducing porosity, which can act as sites for degradation initiation dentaleducationhub.comnih.govscispace.com. Proper handling and placement techniques to minimize air bubble incorporation are also important for reducing porosity and improving material integrity opendentistryjournal.com.

Research findings highlight the impact of various modifications on GIC properties. For instance, studies on BNNP-modified GICs showed that adding 3% by weight BNNP improved diametral tensile strength and flexural strength while decreasing water sorption tums.ac.ir.

GIC Formulation	Diametral Tensile Strength (MPa)	Flexural Strength (MPa)	Water Sorption (µg/mm³)
Control GIC	9.03 ± 1.02	9.59 ± 0.82	Not specified
GIC + 3% wt BNNP	16.34 ± 1.26	24.037 ± 0.816	19.358 ± 2.40
GIC + 7% wt BNNP	6.84 ± 1.68	Not specified	24.11 ± Not specified

Note: Data is representative of GIC modification studies and applied to the hypothetical this compound context. Water sorption values are from a different part of the study but show the trend. tums.ac.ir

These data illustrate how material modifications can significantly influence the mechanical properties and water interactions of GICs, contributing to enhanced durability.

Influence of Environmental Factors on the Microstructural Integrity of this compound

The microstructural integrity of this compound, like other GICs, is significantly influenced by the oral environment, which presents a complex interplay of factors including water, pH fluctuations, temperature changes, and mechanical stresses allenpress.combjmu.edu.cnopendentistryjournal.compocketdentistry.commdpi.com.

Water is a primary environmental factor. As discussed in Section 7.1, both water sorption and desorption can affect the microstructure. Excessive water uptake can lead to swelling and plasticization of the matrix, while water loss can cause shrinkage and crack formation nih.govpodj.com.pkopendentistryjournal.comresearchgate.net. The presence of pores and cracks in the microstructure, often resulting from manipulation or water imbalance during setting, can decrease mechanical strength and provide pathways for further degradation opendentistryjournal.comijodontostomatology.com.

The pH of the environment also plays a crucial role. GICs are susceptible to acid attack, which can accelerate the hydrolytic degradation of the polysalt matrix allenpress.commdpi.com. Low pH environments, such as those created by cariogenic bacteria or acidic foods and drinks, can lead to surface erosion and breakdown of the material allenpress.com. Studies have shown that acidic storage media can cause hydrolysis and dissolution of the polyalkenoate matrix allenpress.com. Conversely, the setting reaction of GICs itself involves a change in pH from acidic to more neutral mdpi.com.

Temperature fluctuations, particularly thermal cycling in the oral cavity, can induce stresses within the material and at the interface with tooth structure due to differences in thermal expansion coefficients encyclopedia.pub. While some studies suggest thermal cycling may not significantly affect the mechanical strength of GICs, it can potentially contribute to the formation or propagation of cracks over time opendentistryjournal.com.

Mechanical stresses from mastication also impact the microstructural integrity. While GICs are used in restorative applications, their relatively lower tensile strength and wear resistance compared to other restorative materials can lead to wear and fracture under high occlusal forces encyclopedia.pubnih.govallenpress.com. The combination of chemical degradation (e.g., acid erosion) and mechanical forces (e.g., brushing abrasion) can lead to corrosive wear, where corroded layers are mechanically removed allenpress.com.

The composition of the surrounding fluid, such as saliva or artificial saliva, can also influence degradation nih.gov. The presence of ions in these fluids can affect the ion exchange processes occurring at the material surface.

Studies using techniques like scanning electron microscopy (SEM) have revealed the microstructural changes in GICs exposed to different environmental conditions, showing the presence of pores, cracks, and surface irregularities opendentistryjournal.comijodontostomatology.com. These microstructural defects can compromise the material's mechanical properties and longevity.

Environmental Condition	Observed Microstructural Changes (Representative of GICs)	Potential Impact on Integrity
Desiccation	Shrinkage, cracking	Weakened structure, marginal gap formation
Excessive Water Uptake	Swelling, dissolution of matrix, leaching of ions	Softening, loss of strength, erosion
Low pH (Acidic)	Surface erosion, accelerated matrix hydrolysis	Material loss, compromised marginal seal
Thermal Cycling	Potential crack formation/propagation (less significant than chemical)	Reduced fatigue resistance
Mechanical Stress	Wear, fracture	Material loss, restoration failure

Note: Observations are based on general GIC behavior in various studies and applied to the hypothetical this compound context. allenpress.comnih.govbjmu.edu.cnopendentistryjournal.comijodontostomatology.commdpi.com

Understanding the influence of these environmental factors on the microstructure is crucial for predicting the clinical performance and longevity of this compound.

Environmental and Material Lifecycle Considerations for Opusfil

Assessment of Component Leaching and Environmental Dissipation from Opusfil Materials

The potential for chemical components to leach from materials into the surrounding environment is a significant environmental consideration. Studies investigating the leaching behavior of glass ionomer cements, including this compound, have been conducted. Research involving this compound W, a type of this compound, examined the release of ions, specifically metal ions and fluoride (B91410), when immersed in artificial saliva and water ucl.ac.uk.

The interaction of GICs, including conventional types like this compound, with water is particularly relevant. These materials can exhibit shrinkage in dry environments due to water loss, a phenomenon attributed to a high rate of water evaporation researchgate.netresearchgate.net. Maintaining water balance is important for glass ionomer cements, as they can either absorb or lose water depending on the ambient conditions, which may potentially impact their integrity and lead to the release of components over time researchgate.net.

Leaching of components from dental materials is a recognized process, and the elution of molecules in various solvents has been monitored in research researchgate.net. The rate and extent to which components elute can differ based on the specific material composition and the nature of the solvent researchgate.net. Furthermore, exposure to water over time has been shown to potentially reduce the mechanical strength and increase the surface roughness of glass ionomer-based materials researchgate.net. The chemical composition and how different materials absorb water can also influence the effectiveness of protective coatings in reducing water uptake researchgate.net.

Biodegradation Potential of Organic Components in this compound within Environmental Systems

Information specifically detailing the biodegradation potential of this compound or conventional glass ionomer cements within environmental systems is limited in the available research. Glass ionomer cements are typically composed of an inorganic glass powder and an aqueous solution of a polymeric acid mdpi.comqmul.ac.uk. While the inorganic components are generally not expected to biodegrade, the organic polymeric acid component could potentially undergo some form of degradation in certain environments.

General research into the biodegradation of organic polymers in environmental systems often involves microbial activity, such as that facilitated by biofilms and specific enzymes nih.gov. However, without specific studies on the long-term fate and biodegradation pathways of the polymeric components used in this compound or other conventional GICs in diverse environmental conditions (e.g., soil, water bodies), a detailed assessment of their biodegradation potential remains challenging based on the provided information.

Green Synthesis and Disposal Practices for this compound Manufacturing Byproducts

Specific details regarding the green synthesis methods employed in the manufacturing of this compound or the disposal practices for its manufacturing byproducts were not extensively covered in the examined literature. Green synthesis generally refers to chemical synthesis processes that aim to reduce or eliminate the use and generation of hazardous substances nih.govmdpi.com. While the concept of green synthesis is gaining traction in various chemical industries nih.govmdpi.com, its specific application to the production of GIC components like the glass powder or polymeric acid used in this compound was not detailed.

Regarding the disposal of manufacturing byproducts, the available information discusses general waste management principles, including the handling of both hazardous and non-hazardous waste, recycling initiatives, and the disposal of specific industrial wastes such as sludge from glass bottle manufacturing elanco.comschottlander.comamcon-eu.comwyswietlanie.com.plepa.gov. One source noted that waste materials, including packaging, resulting from the installation of certain equipment are to be disposed of by the customer schottlander.com. While this pertains to post-installation waste rather than manufacturing byproducts, it highlights the importance of considering waste streams throughout a product's lifecycle. The disposal of sludge from glass bottle manufacturing amcon-eu.com could be tangentially relevant if the glass component of this compound is produced through a similar process, but specific practices for this compound manufacturing byproducts were not found.

Lifecycle Assessment Methodologies for GIC Materials: cradle-to-gate analysis

Lifecycle Assessment (LCA) is a methodology used to evaluate the environmental impacts of a product throughout its life cycle. A "cradle-to-gate" LCA specifically assesses the environmental footprint of a product from the extraction of raw materials ("cradle") up to the point where the finished product leaves the manufacturing facility ("gate") ecochain.com. This scope typically includes raw material acquisition, transportation to the manufacturer, and the manufacturing processes themselves, but excludes the distribution, use phase, and end-of-life stages ecochain.com.

Cradle-to-gate LCA methodologies have been applied to dental restorative materials, including glass polyalkenoate cements (GICs) nih.govresearchgate.netresearcher.life. Comparative studies have utilized this approach to assess the environmental impacts of different dental materials, such as dental amalgam, resin-based composite (RBC), and GIC nih.govresearchgate.net. In such assessments, a functional unit, such as "one dental restoration," is defined to provide a basis for comparison nih.govresearchgate.net.

Research employing cradle-to-gate LCA for GIC materials has indicated that significant sources of environmental impact are associated with the materials themselves and the energy consumed during the manufacturing process, particularly related to packaging nih.govresearchgate.net. Findings suggest that utilizing less energy-intensive sources or more sustainable packaging materials could potentially mitigate some of the environmental impacts linked to GICs nih.gov.

Emerging Research Frontiers and Future Directions for Opusfil and Advanced Gics

Integration of Nanomaterials and Advanced Fillers into GIC Systems Relevant to Opusfil

A significant area of research focuses on enhancing the mechanical and functional properties of GICs through the incorporation of nanomaterials and advanced fillers. americanelements.comropensci.orgamericanelements.com The addition of nanoparticles, such as metallic nanoparticles (e.g., silver, copper), metallic and metalloid oxide nanoparticles (e.g., TiO₂, ZnO, ZrO₂, SiO₂), and apatitic nanomaterials (e.g., hydroxyapatite), has shown promise in improving various aspects of GICs. ropensci.org

Studies have demonstrated that incorporating these nanomaterials can lead to enhanced compressive and flexural strengths, improved wear resistance, and increased antimicrobial activity. americanelements.comropensci.org For instance, hybrid nanocomposites containing mesoporous silica (B1680970) nanoparticles, hydroxyapatite (B223615) nanoparticles, and silver nanoparticles have been shown to significantly improve the mechanical properties and fluoride (B91410) release of commercial GICs. ropensci.org The finer particle size distribution resulting from nanoparticles can occupy spaces between larger glass ionomer particles, acting as a reinforcing material. americanelements.com This research into advanced fillers and nanomaterials is directly relevant to improving the performance characteristics of GICs like this compound, potentially expanding their range of applications and durability.

Development of Stimuli-Responsive and Adaptive GIC Materials Based on this compound Principles

Another exciting frontier involves developing GIC materials that can respond to changes in their environment, such as pH or temperature, or adapt their properties over time. While specific research on "this compound principles" in this context is not detailed in the search results, the broader field of GIC research is exploring such adaptive behaviors.

Research is ongoing to develop GICs that can provide a controlled and sustained release of therapeutic agents, such as antimicrobial compounds like chlorhexidine, in response to environmental triggers. This could involve modifying the GIC matrix or fillers to enable on-demand release based on factors like the presence of bacteria or changes in pH due to caries activity. The concept of adaptive materials in GICs also extends to potentially developing materials that can better integrate with the dynamic oral environment, adjusting their properties to maintain marginal integrity and longevity of restorations. These advancements in stimuli-responsive and adaptive capabilities represent a future direction for GIC technology that could potentially be incorporated into the design of next-generation materials building upon the foundation of existing GICs like this compound.

Applications of GICs in Regenerative Materials Science (excluding human clinical aspects)

Beyond traditional restorative applications, GICs are being investigated for their potential in regenerative materials science, particularly in non-clinical research settings. Their inherent biocompatibility and ability to participate in ion exchange with surrounding tissues make them interesting candidates for various regenerative approaches.

Research explores the use of GICs as potential bone cements or scaffolds in tissue engineering contexts, focusing on their interaction with bone tissue and their capacity to support regeneration. Studies investigate the formation of apatite layers on the surface of GICs, indicating their potential for remineralization processes. While human clinical applications are excluded from this discussion, the fundamental research into the regenerative potential of GICs in laboratory and pre-clinical models highlights a significant emerging area that could influence the development of GIC formulations with enhanced bioactive properties, relevant to the broader class of materials that includes this compound.

Bridging Theoretical Predictions with Experimental Observations in this compound Research

Understanding the setting reaction and long-term behavior of GICs at a fundamental level is crucial for developing improved materials. Theoretical studies and computational modeling play an increasingly important role in predicting material properties and guiding experimental research.

Theoretical studies, often employing techniques like density functional theory, are used to investigate the mechanisms of GIC formation, including the interactions between the polyacid and the glass powder, and the formation of salt bridges. These studies can provide insights into the factors influencing the mechanical strength, durability, and ion release characteristics of GICs. Bridging these theoretical predictions with experimental observations, such as those obtained through techniques like transmission electron microscopy and X-ray microanalysis, allows researchers to gain a comprehensive understanding of the material's ultrastructure and the distribution and mobility of ions within the set cement. This integration of theoretical and experimental approaches is vital for rational material design and optimization, which can inform the development of GICs, including improvements to existing formulations like this compound.

Interdisciplinary Research Collaborations for Next-Generation GIC Development

The advancement of GIC technology is increasingly reliant on interdisciplinary collaborations involving researchers from diverse fields, including materials science, chemistry, biology, and engineering.

Q & A

Q. How can cross-disciplinary approaches advance this compound research?

• Methodological Answer :
• Convergent Techniques : Combine cheminformatics with wet-lab validation for rapid screening.
• Translational Studies : Partner with clinical researchers to explore therapeutic applications.
• Open Science : Collaborate via platforms like GitHub for code sharing or preprints for early feedback .